2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C19H18ClN3O3S
• Molecular Weight: 403.9 g/mol
• IUPAC Name: 2-chloro-N-[[4-(morpholine-4-carbonyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C19H18ClN3O3S/c20-16-4-2-1-3-15(16)17(24)22-19(27)21-14-7-5-13(6-8-14)18(25)23-9-11-26-12-10-23/h1-8H,9-12H2,(H2,21,22,24,27)
• InChI Key: IBTDMEPDAYZYDF-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as CB-5083 and belongs to the class of small-molecule inhibitors that target the ubiquitin-proteasome system.

Mechanism of Action

2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide inhibits the activity of the 19S regulatory particle of the proteasome. This results in the accumulation of misfolded and damaged proteins, leading to cell death. The proteasome is responsible for the degradation of proteins that are involved in cell cycle regulation, DNA repair, and apoptosis. Inhibition of the proteasome activity by 2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide leads to the accumulation of these proteins, resulting in cell death.
Biochemical and Physiological Effects:
2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has been shown to have significant biochemical and physiological effects. This compound has been found to inhibit the growth of various cancer cell lines, including multiple myeloma, lymphoma, and leukemia. In addition, 2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has been found to induce apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide in lab experiments include its high potency and selectivity for the proteasome. This compound has been found to be effective in inhibiting the growth of various cancer cell lines at nanomolar concentrations. However, the limitations of using 2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide in lab experiments include its poor solubility in aqueous solutions and its toxicity to normal cells.

Future Directions

There are several future directions for the use of 2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide in scientific research. One potential direction is the development of more potent and selective proteasome inhibitors based on the structure of 2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide. Another direction is the evaluation of the therapeutic potential of this compound in combination with other chemotherapeutic agents. Furthermore, the use of 2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide in the treatment of inflammatory diseases warrants further investigation.

Synthesis Methods

The synthesis of 2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide involves the reaction of 4-(morpholin-4-ylcarbonyl)phenyl isothiocyanate with 2-chlorobenzoyl chloride in the presence of a base. The reaction yields 2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide as a white solid in good yields.

Scientific Research Applications

2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer. This compound has been found to inhibit the activity of the 19S regulatory particle of the proteasome, which is responsible for the degradation of misfolded and damaged proteins. Inhibition of the proteasome activity results in the accumulation of toxic proteins, leading to cell death. This mechanism of action makes 2-chloro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide a promising therapeutic agent for the treatment of cancer.